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Compound of Interest

Compound Name: Cyclohexanone-d10

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Cyclohexanone-d10, including detailed operational and disposal
plans. By adhering to these procedural steps, you can minimize risks and ensure the integrity
of your research.

Cyclohexanone-d10 is the deuterated form of cyclohexanone, where all ten hydrogen atoms
have been replaced with deuterium. While its chemical reactivity is largely identical to its non-
deuterated counterpart, it is crucial to handle it with the same level of caution due to its
potential hazards.[1]

Essential Safety Information

Cyclohexanone-d10 is a flammable liquid and vapor that is harmful if swallowed, inhaled, or in
contact with skin.[2][3] It can cause serious eye damage and skin irritation.[2][3] Therefore,
strict adherence to safety protocols is mandatory.

Physical and Chemical Properties

A clear understanding of Cyclohexanone-d10's properties is the first step toward safe
handling.
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Property

Value

Molecular Formula

CeD100[1]

Molecular Weight 108.21 g/mol [1]

Boiling Point 155 °C (lit.)[4]

Melting Point -47 °C (lit.)[4]

Flash Point 44 °C (111 °F)[3]

Density 1.044 g/mL at 25 °C

Appearance Colorless liquid[3]

Odor Mint-like[3]
Hazard ldentification and Classification

Hazard Class Category

Flammable Liquids 3[2]

Acute Toxicity (Oral) 42]

Acute Toxicity (Dermal) 42]

Acute Toxicity (Inhalation) 4[2]

Serious Eye Damage 12]

Skin Irritation 2[2]

Operational Plan: Step-by-Step Handling

Procedures

This section provides a detailed workflow for handling Cyclohexanone-d10 from receipt to

disposal, ensuring safety at every stage.

1. Receiving and Storage
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Upon receipt, inspect the container for any signs of damage or leakage.

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and
strong oxidizing agents.[2][5]

Keep the container tightly closed.[2][5] The storage area should be designated for flammable
liquids.

. Engineering Controls

Always handle Cyclohexanone-d10 in a properly functioning chemical fume hood to
minimize inhalation exposure.[5]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][6]
. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Cyclohexanone-d10:

Eye and Face Protection: Wear chemical splash goggles that meet the ANSI Z.87.1
standard. A face shield should be worn over safety glasses if there is a risk of splashing or a
highly exothermic reaction.[7]

Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile gloves provide good
protection against ketones like cyclohexanone.[8] Always inspect gloves for any signs of
degradation or punctures before use.

Skin and Body Protection: A flame-resistant lab coat should be worn and fully buttoned.[7]
Long pants and closed-toe shoes are required to cover all exposed skin.[7] For larger
guantities or in case of a spill, a chemical-resistant apron or coveralls may be necessary.

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below
permissible limits, a NIOSH-approved respirator with an appropriate organic vapor cartridge
is required.[5][7]
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4. Handling and Use

e Ground and bond containers when transferring the material to prevent static discharge.[2][5]
e Use only non-sparking tools.[2]

» Avoid contact with eyes, skin, and clothing.[5]

e Wash hands thoroughly after handling.[5]

5. Spill Management

 In the event of a spill, evacuate the area immediately.

e Remove all sources of ignition.[5]

» Ventilate the area.

o For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or
earth.[5]

o Place the absorbed material into a suitable, sealed container for disposal.[5]

e Do not allow the spilled material to enter drains or waterways.[2]

Disposal Plan

Proper disposal of Cyclohexanone-d10 and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste containing Cyclohexanone-d10, including contaminated
absorbents and disposable PPE, in a clearly labeled, sealed, and chemically compatible
container.

» Waste Disposal: Dispose of the chemical waste through a licensed professional waste
disposal service.[2] This material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[2] Do not dispose of it down the drain.
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+ Contaminated Packaging: Dispose of the empty container as unused product unless it has
been thoroughly cleaned and decontaminated.[2]

Workflow for Safe Handling of Cyclohexanone-d10

The following diagram illustrates the logical workflow for the safe handling of Cyclohexanone-
d1o0.

1. Preparation & Planning

2. Engineering Controls Verification

3. Don Personal Protective Equipment (PPE)

4. Chemical Handling & Transfer

5. Post-Handling Procedures Spill or Emergency

Spill Cleanup

6. Waste Collection 7. Decontamination [SEEEEEEEE :

8. Waste Disposal

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling of Cyclohexanone-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Cyclohexanone-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056445#personal-protective-equipment-for-handling-
cyclohexanone-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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